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Compound of Interest

Compound Name: Calcium oxoacetate

CAS No.: 2990-19-4

Cat. No.: B12686953

Get Quote

Executive Summary
Objective: To provide a rigorous analytical framework for distinguishing Calcium Oxoacetate
(Calcium Oxaloacetate, Ca-OAA) from Calcium Glycolate (Ca-Gly).

Context: Calcium Oxoacetate is a high-value Krebs cycle intermediate utilized for

mitochondrial support and caloric restriction mimicry. Calcium Glycolate, a salt of an alpha-

hydroxy acid, is chemically distinct but may appear as a degradation byproduct, impurity, or

lower-cost adulterant. Confusing these two compounds presents significant risks: Ca-OAA is

thermally unstable and bioactive, whereas Ca-Gly is a precursor to oxalate, posing potential

nephrotoxicity risks (kidney stones) if misidentified or over-consumed.

Core Distinction:

Calcium Oxoacetate: A Beta-Keto Acid salt. Thermally unstable (decarboxylates to

pyruvate). Substrate for Malate Dehydrogenase.[1][2]

Calcium Glycolate: An Alpha-Hydroxy Acid salt. Thermally stable. Precursor to oxalate. Inert

to Malate Dehydrogenase.
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Chemical Identity & Physical Properties[4][5][6]
The fundamental difference lies in the carbon skeleton and functional groups. Ca-OAA contains

a reactive ketone group and four carbons; Ca-Gly contains a hydroxyl group and two carbons.

Feature
Calcium Oxoacetate (Ca-
OAA)

Calcium Glycolate (Ca-Gly)

IUPAC Name Calcium 2-oxobutanedioate Calcium 2-hydroxyacetate

Anion Formula

Molecular Weight ~170.18 g/mol (Anhydrous) ~190.16 g/mol (Anhydrous)

Functional Groups Ketone, Dicarboxylic Acid Hydroxyl, Monocarboxylic Acid

Thermal Stability
Unstable: Decarboxylates

>~40°C
Stable: Melting point >200°C

Solubility (Water)
Soluble (degrades rapidly in

solution)
Moderately Soluble

Key Reactivity
Reacts with 2,4-DNPH

(Ketone)
Reacts with Chromotropic Acid

Analytical Protocols
Protocol A: The "Field" Screen (Chemical Reactivity)
Principle: This qualitative test exploits the ketone functionality of OAA. 2,4-

Dinitrophenylhydrazine (2,4-DNPH) reacts specifically with aldehydes and ketones to form a

precipitate. Calcium Glycolate, lacking a ketone group, will not react.

Reagents:

2,4-DNPH solution (Brady’s Reagent).

Ethanol.

Workflow:
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Dissolve 10 mg of the sample in 1 mL of water.

Add 0.5 mL of acidified 2,4-DNPH solution.

Observation:

Positive (Ca-OAA): Immediate formation of a yellow/orange precipitate (Oxaloacetate-

hydrazone).

Negative (Ca-Gly): Solution remains clear (yellow color of reagent persists, but no

precipitate).

Note: Pyruvate (the degradation product of OAA) will also test positive. This test confirms the

class (keto-acid) but does not rule out degradation.

Protocol B: The "Gold Standard" (Enzymatic Assay)
Principle: Malate Dehydrogenase (MDH) is highly specific. It catalyzes the reduction of

Oxaloacetate to L-Malate using NADH as a cofactor. The reaction is monitored by the decrease

in absorbance at 340 nm (NADH oxidation). Calcium Glycolate is inert to MDH.

Reaction:

Methodology:

Buffer Prep: 100 mM Potassium Phosphate buffer (pH 7.4).

Reagent Prep:

NADH solution (0.2 mM final concentration).

MDH Enzyme (5 Units/mL).
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Blank: Buffer + NADH + Enzyme (Monitor baseline drift).

Sample: Add dissolved Calcium Oxoacetate (or suspect sample) to a final concentration of

0.5 mM.

Measurement: Monitor Absorbance at 340 nm (A340) for 5 minutes at 25°C.

Data Interpretation:

Ca-OAA: Rapid, linear decrease in A340 (indicating NADH consumption).

Ca-Gly: No significant change in A340 (slope ≈ 0).

Protocol C: Instrumental Validation (HPLC-MS)
Principle: Separation based on polarity and identification via Mass-to-Charge (m/z) ratio.

Conditions:

Column: C18 Reverse Phase or Anion Exchange (e.g., Sax).

Mobile Phase: 20 mM Ammonium Formate (pH 3.0) / Acetonitrile gradient.

Detection: Mass Spectrometry (ESI Negative Mode).

Results:

Ca-OAA: Peak at m/z 131 (Oxaloacetate anion). Note: May see m/z 87 (Pyruvate) if

degraded.

Ca-Gly: Peak at m/z 75 (Glycolate anion).

Stability & Degradation Analysis (Critical
Differentiation)
One of the most defining characteristics of Calcium Oxoacetate is its thermal instability. Unlike

Calcium Glycolate, which is stable at room temperature, OAA undergoes spontaneous beta-

decarboxylation.
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Experiment:

Prepare a 10 mM solution of the sample in water.

Incubate at 60°C for 60 minutes.

Analyze via HPLC or Enzymatic Assay.

Outcome:

Ca-OAA: Will show significant conversion to Pyruvate (m/z 87).

Ca-Gly: Will remain chemically unchanged.

Biological & Metabolic Pathways (Visualization)
The following diagram illustrates the distinct metabolic fates of these two compounds,

highlighting why differentiation is critical for safety (Glycolate toxicity) vs. efficacy (OAA

mitochondrial support).
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Caption: Comparative metabolic pathways. Top (Blue): OAA efficacy and degradation. Bottom

(Red): Glycolate toxicity pathway leading to oxalate stones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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